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Introduction

Ethyl formate (CsHeO2), also known as ethyl methanoate, is an ester with a characteristic rum-
like odor, naturally occurring in some fruits and plant oils.[1] Beyond its use as a flavoring
agent, it serves as a solvent for various polymers like cellulose nitrate and acetate.[2][3] In
scientific research and pharmaceutical development, a thorough understanding of its
thermodynamic properties is crucial for process design, reaction modeling, and safety
assessments. This guide provides a comprehensive overview of the key thermodynamic data
for ethyl formate, details the experimental methodologies used to obtain this data, and
illustrates fundamental thermodynamic relationships.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic properties of ethyl formate,
compiled from various reputable sources.

Table 1: Enthalpy of Formation

The standard enthalpy of formation (AfH®) is the change in enthalpy when one mole of a
compound is formed from its constituent elements in their standard states.
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Property Value (kJ/mol) Phase Reference(s)

Standard Enthalpy of

_ -3746+1.4 Gas [4]
Formation
Standard Enthalpy of
_ -361.7 Gas [5]
Formation
Standard Enthalpy of
-398 Gas [5]

Formation

Table 2: Heat Capacity

Heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by
one degree Celsius. The data below is for the liquid phase at constant pressure.

Heat Capacity (J/mol-K) Temperature (K) Reference(s)
144.3 298.15 [6]
158.2 290 [6]
148.1 294.7 [6]

The CAMEO Chemicals database also provides liquid heat capacity data in British thermal
units per pound-degree Fahrenheit at various temperatures.[7]

Table 3: Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature.
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Vapor Pressure Temperature (°C) Reference(s)
200 mmHg 20 [1][8]

261.2 hPa 20 [9]

3.79 psi 20

15.16 psi 55

Table 4: Phase Change and Other Properties

This table includes data on phase transitions and other relevant physical properties.

Property Value Reference(s)
Boiling Point 54.0 °C (327.1 K) [1]

Melting Point -80 °C (193 K) [1]

Enthalpy of Vaporization 32.5 kd/mol [5]

Standard Entropy of Reaction 129 J/mol-K [10]

Experimental Protocols

The determination of thermodynamic properties such as heat capacity relies on precise
calorimetric measurements. While the full experimental details from the original publications are
extensive, this section outlines a representative methodology for determining the heat capacity
of a liquid like ethyl formate.

Calorimetric Measurement of Liquid Heat Capacity

The heat capacity of liquid ethyl formate can be determined using a vacuum-jacketed glass
calorimeter.[11] This method involves the following general steps:

o Sample Preparation: A high-purity sample of ethyl formate (typically >99%) is obtained.[11]
Less pure samples would require fractional distillation to achieve the desired purity.[11]
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o Calorimeter Setup: A known volume (e.g., 10 cm?3) of the purified ethyl formate is placed in a
vacuum-jacketed glass calorimeter.[11] The calorimeter is equipped with a thermistor for
precise temperature measurement, a heating element, and a stirring mechanism to ensure
uniform temperature distribution.[11] The entire setup is immersed in a constant-temperature
water bath to maintain a stable initial temperature (e.g., 298.15 + 0.002 K).[11]

e Heating and Data Acquisition: A constant current is passed through the heating element for a
defined period (e.g., 60 seconds) to introduce a known amount of heat into the sample.[11]
The temperature change of the liquid is continuously monitored and recorded using the
thermistor, which is part of a Wheatstone bridge circuit for high sensitivity.[11] Measurements
are typically made over small temperature increments (e.g., 0.07 K).[11]

o Calculation: The heat capacity of the liquid is calculated from the measured temperature
change, the amount of heat supplied, and the known heat capacity of the calorimeter itself.
[11] The heat capacity of the calorimeter is determined separately through calibration
experiments.[11] The final reported value is often the mean of multiple heating curves to
ensure accuracy.[11]

Mandatory Visualization

The following diagram illustrates the fundamental relationship between key thermodynamic
properties.

Enthalpy (AH)

Entropy (AS)

Temperature (T)

Gibbs Free Energy (AG)

Click to download full resolution via product page

Caption: Relationship between Gibbs Free Energy, Enthalpy, and Entropy.
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This guide provides a foundational understanding of the thermodynamic properties of ethyl
formate for scientific and industrial applications. For more detailed data and specific
experimental conditions, consulting the primary literature cited is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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